Cas no 2138534-74-2 (N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide)
N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2138534-74-2
- EN300-1167488
- N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide
-
- Inchi: 1S/C14H15N3O4S/c1-10-6-11(9-15)8-12(7-10)16-22(20,21)14-4-2-13(3-5-14)17(18)19/h2-8,16H,9,15H2,1H3
- InChI Key: DZBGXPFZYNVQGP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=CC(C)=CC(CN)=C1)(=O)=O
Computed Properties
- Exact Mass: 321.07832714g/mol
- Monoisotopic Mass: 321.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 126Ų
N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167488-0.05g |
2138534-74-2 | 0.05g |
$792.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-0.1g |
2138534-74-2 | 0.1g |
$829.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-0.25g |
2138534-74-2 | 0.25g |
$867.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-0.5g |
2138534-74-2 | 0.5g |
$905.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-1.0g |
2138534-74-2 | 1g |
$943.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-2.5g |
2138534-74-2 | 2.5g |
$1848.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-5.0g |
2138534-74-2 | 5g |
$2732.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-10.0g |
2138534-74-2 | 10g |
$4052.0 | 2023-05-27 | |||
| Enamine | EN300-1167488-50mg |
2138534-74-2 | 50mg |
$587.0 | 2023-10-03 | |||
| Enamine | EN300-1167488-100mg |
2138534-74-2 | 100mg |
$615.0 | 2023-10-03 |
N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide
Research Briefing on N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide (CAS: 2138534-74-2)
N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide (CAS: 2138534-74-2) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its mechanism of action, biological activity, and potential therapeutic uses, making it a subject of significant interest among researchers.
The primary objective of recent research has been to elucidate the pharmacological properties of N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide. Studies have explored its interactions with various biological targets, including enzymes and receptors, to understand its potential as a therapeutic agent. Preliminary findings suggest that this compound exhibits promising activity in modulating specific biochemical pathways, which could be leveraged for the treatment of diseases such as cancer, inflammation, and infectious diseases.
Methodologically, researchers have employed a combination of in vitro and in silico approaches to characterize the compound. High-throughput screening assays have been used to evaluate its binding affinity and inhibitory effects on target proteins. Additionally, molecular docking and dynamics simulations have provided insights into the structural basis of its interactions. These techniques have been complemented by spectroscopic analyses, such as NMR and mass spectrometry, to confirm the compound's purity and stability under physiological conditions.
Recent results indicate that N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide demonstrates selective inhibition of certain enzymes involved in disease pathways. For instance, it has shown potent activity against kinases and proteases, which are critical targets in oncology and immunology. Moreover, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated in preclinical models, revealing favorable profiles that support further development.
In conclusion, N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide represents a promising candidate for further investigation in drug development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and identifying new therapeutic strategies. Future research should focus on optimizing its efficacy and safety profiles through structural modifications and advanced preclinical testing. The ongoing studies underscore the potential of this compound to contribute significantly to the field of medicinal chemistry.
2138534-74-2 (N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)